Cas no 67886-35-5 ((1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid)

• Product Name: (1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
• CAS No: 67886-35-5
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 393974
• Update Time: 2023-03-29

(1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.1]heptane-5-carboxylic acid, 3-oxo-, exo-
• 2-Oxabicyclo[2.2.1]heptane-5-carboxylic acid, 3-oxo-, (1R,4R,5R)-rel-
• (1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid

• Inchi： 1S/C7H8O4/c8-6(9)4-1-3-2-5(4)7(10)11-3/h3-5H,1-2H2,(H,8,9)/t3-,4-,5-/m1/s1
• InChI Key： YWHQIVJPIBHBSV-UOWFLXDJSA-N
• SMILES： [C@]12([H])C[C@]([H])([C@H](C(O)=O)C1)C(=O)O2

Computed Properties

• Exact Mass: 156.042
• Monoisotopic Mass: 156.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2